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Compound of Interest

Compound Name: Hoechst 33258

Cat. No.: B7802900

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hoechst 33258 is a cell-permeant, blue-fluorescent dye that specifically binds to the minor
groove of double-stranded DNA, with a preference for adenine-thymine (AT) rich regions.[1][2]
[3] This property makes it an invaluable tool for visualizing cell nuclei and assessing DNA
content in both live and fixed cells.[3][4][5] Its applications are widespread, ranging from
fluorescence microscopy and flow cytometry to cell cycle analysis and apoptosis detection.[3]
[6][7] Proper preparation of working solutions from a concentrated stock is critical for achieving
optimal and reproducible staining results. These application notes provide a comprehensive
guide to the preparation, storage, and application of Hoechst 33258 working solutions.

Quantitative Data Summary

For ease of reference, the key quantitative data for Hoechst 33258 are summarized in the

table below.
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Property Value References

) 533.88 g/mol (trihydrochloride)
Molecular Weight [6][8]
/ 623.96 g/mol (pentahydrate)

Excitation Maximum (with

DNA) ~352 nm [2][6][9][10]
Emission Maximum (with DNA)  ~461 nm [2][5]1[6][11]
Solubility Soluble in water and DMSO [1][11]

Stock Solution Concentration Typically 1 mg/mLto 10 mg/mL  [5][6][11][12]

Working Concentration Range 0.1- 10 pg/mL [31[13]

Experimental Protocols
Materials

» Hoechst 33258 powder or a pre-made concentrated stock solution (e.g., 10 mg/mL)

o High-purity water (e.g., distilled, deionized, or molecular biology grade) or Dimethyl sulfoxide
(DMSO)

o Phosphate-buffered saline (PBS) or appropriate cell culture medium
« Sterile microcentrifuge tubes or vials
e Pipettes and sterile pipette tips

o \ortex mixer

Preparation of a 1 mg/mL Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution from Hoechst 33258
powder. If you have a pre-made concentrated solution, you can proceed to the next section.

o Safety First: Hoechst 33258 is a potential mutagen.[12][14][15][16] Always wear appropriate
personal protective equipment (PPE), including gloves and a lab coat, and work in a well-
ventilated area or a fume hood.
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e Weighing: Accurately weigh the desired amount of Hoechst 33258 powder. For a 1 mg/mL
solution, you will need 1 mg of powder for every 1 mL of solvent.

 Dissolving:

o For an aqueous stock solution: Add the powder to the appropriate volume of high-purity
water.

o For a DMSO stock solution: Add the powder to the appropriate volume of DMSO.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming may aid in the dissolution of the aqueous solution.[11]

o Storage: Store the stock solution in a light-protected container (e.g., an amber vial or a tube
wrapped in aluminum foil) at 2-8°C for up to 6 months.[6][11][12] For long-term storage,
aliquot the stock solution into smaller volumes and store at -20°C for up to one year or
longer.[6][7][11] Avoid repeated freeze-thaw cycles.[17]

Preparation of a Working Solution

The optimal working concentration of Hoechst 33258 can vary depending on the cell type, cell
density, and specific application. A typical starting concentration is 1 pg/mL.

o Determine the Required Volume: Calculate the total volume of working solution needed for
your experiment.

e Dilution Calculation: Use the formula C1V1 = C2V2 to determine the volume of the stock
solution required.

o C1 = Concentration of the stock solution (e.g., 1 mg/mL or 1000 pg/mL)

V1 = Volume of the stock solution to be determined

[e]

o

C2 = Desired final concentration of the working solution (e.g., 1 pg/mL)

[¢]

V2 = Final volume of the working solution
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o Example: To prepare 1 mL of a 1 pg/mL working solution from a 1 mg/mL stock: (1000
pg/mL) * V1 = (1 pg/mL) * (1000 pL) V1 =1 pL

e Preparation:

o Pipette the desired final volume of diluent (e.g., PBS or cell culture medium) into a sterile
tube.

o Add the calculated volume of the Hoechst 33258 stock solution to the diluent.
o Vortex gently to mix.

e Use: The working solution should be prepared fresh for each experiment.[12][14][18]

Workflow Diagram
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Workflow for Preparing Hoechst 33258 Working Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The i
inten

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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